Cas no 1805414-56-5 (2-Bromo-6-ethoxy-4-fluorophenol)

• Product Name: 2-Bromo-6-ethoxy-4-fluorophenol
• CAS No: 1805414-56-5
• MF: C₈H₈BrFO₂
• MW: 235.050325393677
• CID: 4971878
• Update Time: 2025-05-23

2-Bromo-6-ethoxy-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-ethoxy-4-fluorophenol

• Inchi： 1S/C8H8BrFO2/c1-2-12-7-4-5(10)3-6(9)8(7)11/h3-4,11H,2H2,1H3
• InChI Key： GNSUTOVTIPBAIF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on 2-Bromo-6-ethoxy-4-fluorophenol

2-Bromo-6-Ethoxy-4-Fluorophenol: A Comprehensive Overview

2-Bromo-6-Ethoxy-4-Fluorophenol (CAS No. 1805414-56-5) is a versatile aromatic compound with a unique combination of functional groups, making it a valuable intermediate in organic synthesis. This compound is characterized by the presence of a bromine atom at position 2, an ethoxy group at position 6, and a fluorine atom at position 4 on the phenol ring. The combination of these substituents imparts distinct chemical properties, enabling its use in various applications across different industries.

The synthesis of 2-Bromo-6-Ethoxy-4-Fluorophenol involves a series of carefully designed reactions to introduce the desired substituents onto the phenol ring. Typically, the starting material is a substituted phenol, which undergoes bromination and ethoxylation under controlled conditions. The introduction of the fluorine atom is often achieved through nucleophilic aromatic substitution or other specialized techniques. Recent advancements in catalytic methods and green chemistry have significantly improved the efficiency and sustainability of these synthetic pathways.

One of the most notable applications of 2-Bromo-6-Ethoxy-4-Fluorophenol is in the pharmaceutical industry. Its structure serves as a valuable scaffold for drug development, particularly in the design of compounds targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, making them promising candidates for therapeutic agents.

In addition to its pharmaceutical applications, 2-Bromo-6-Ethoxy-4-Fluorophenol finds utility in agrochemicals and material science. Its ability to undergo various substitution reactions allows for the creation of pesticides and herbicides with enhanced efficacy. Furthermore, research into its electronic properties has opened avenues for its use in advanced materials such as conductive polymers and sensors.

Recent studies have focused on optimizing the synthesis and characterization of 2-Bromo-6-Ethoxy-4-Fluorophenol to better understand its reactivity and stability under different conditions. For example, computational chemistry techniques have been employed to predict its interaction with biological systems, providing insights into its potential pharmacokinetics and toxicity profiles.

The environmental impact of 2-Bromo-6-Ethoxy-4-fluorophenol has also been a subject of interest. Researchers are exploring biodegradation pathways and assessing its potential toxicity to aquatic organisms. These studies are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 2-Bromo-6-Ethoxy-4-fluorophenol (CAS No. 1805414-56-5) is a multifaceted compound with significant potential across various fields. Its unique chemical structure, combined with ongoing advancements in synthetic methods and application development, positions it as an essential building block in modern organic chemistry.